Cas no 616202-81-4 (1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-)
616202-81-4 structure
Product Name:1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
CAS No:616202-81-4
MF:C11H14ClN
MW:195.688561916351
CID:472637
PubChem ID:23652278
Update Time:2025-04-19
1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
- (S)-8-Chloro-1-Methyl-2,3,4,5-Tetrahydro-1H-3-Benzazepine
- (5S)-7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl-,(1S)
- SCHEMBL1094953
- (1S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
- (1S)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
- (S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
- BDBM50161647
- 616202-81-4
- SCHEMBL2695376
- CHEMBL178365
- XTTZERNUQAFMOF-MRVPVSSYSA-N
- (S)-8-chloro-1-methyl-2,3,4,5-tetraliydro-1H-3-benzazepine
- DTXSID40635335
-
- Inchi: 1S/C11H14ClN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3/t8-/m1/s1
- InChI Key: XTTZERNUQAFMOF-MRVPVSSYSA-N
- SMILES: ClC1C=CC2CCNC[C@@H](C)C=2C=1
Computed Properties
- Exact Mass: 195.08162
- Monoisotopic Mass: 195.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 288.1±40.0 ºC (760 Torr),
- Flash Point: 128.1±27.3 ºC,
- Solubility: Very slightly soluble (0.98 g/l) (25 º C),
- PSA: 12.03
1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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